Cas no 2060006-18-8 (6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide)
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 6-(2-Ethylhydrazinyl)pyridine-3-carboxamide
- 3-Pyridinecarboxamide, 6-(2-ethylhydrazinyl)-
- 2060006-18-8
- 6-(2-Ethylhydrazin-1-yl)pyridine-3-carboxamide
- EN300-330268
- 6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide
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- MDL: MFCD30487956
- Inchi: 1S/C8H12N4O/c1-2-11-12-7-4-3-6(5-10-7)8(9)13/h3-5,11H,2H2,1H3,(H2,9,13)(H,10,12)
- InChI Key: FJLCMQJTPQTRTJ-UHFFFAOYSA-N
- SMILES: O=C(C1=CN=C(C=C1)NNCC)N
Computed Properties
- Exact Mass: 180.10111102g/mol
- Monoisotopic Mass: 180.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 80Ų
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 344.0±52.0 °C(Predicted)
- pka: 14.79±0.20(Predicted)
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-330268-0.05g |
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide |
2060006-18-8 | 0.05g |
$612.0 | 2023-09-04 | ||
| Enamine | EN300-330268-0.1g |
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide |
2060006-18-8 | 0.1g |
$640.0 | 2023-09-04 | ||
| Enamine | EN300-330268-0.25g |
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide |
2060006-18-8 | 0.25g |
$670.0 | 2023-09-04 | ||
| Enamine | EN300-330268-0.5g |
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide |
2060006-18-8 | 0.5g |
$699.0 | 2023-09-04 | ||
| Enamine | EN300-330268-1g |
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide |
2060006-18-8 | 1g |
$728.0 | 2023-09-04 | ||
| Enamine | EN300-330268-2.5g |
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide |
2060006-18-8 | 2.5g |
$1428.0 | 2023-09-04 | ||
| Enamine | EN300-330268-5g |
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide |
2060006-18-8 | 5g |
$2110.0 | 2023-09-04 | ||
| Enamine | EN300-330268-10g |
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide |
2060006-18-8 | 10g |
$3131.0 | 2023-09-04 | ||
| Enamine | EN300-330268-1.0g |
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide |
2060006-18-8 | 1g |
$0.0 | 2023-06-07 |
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide
Comprehensive Overview of 6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide (CAS No. 2060006-18-8): Properties, Applications, and Research Insights
6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide, identified by its CAS No. 2060006-18-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique pyridine core modified with an ethylhydrazine moiety and a carboxamide functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a kinase inhibitor scaffold and its role in drug discovery pipelines.
In recent years, the demand for heterocyclic compounds like 6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide has surged due to their applications in targeted cancer therapies and neurodegenerative disease research. A 2023 study highlighted its structural similarity to known MAPK pathway modulators, sparking discussions in precision medicine forums. The compound's hydrogen-bonding capacity and lipophilic balance (LogP ~1.8) make it suitable for blood-brain barrier penetration studies, a hot topic in Alzheimer's drug development.
The synthesis of CAS 2060006-18-8 typically involves Pd-catalyzed coupling reactions, with recent optimizations achieving >85% yield through microwave-assisted synthesis – a technique trending in green chemistry circles. Analytical characterization via LC-MS (m/z 195.1 [M+H]+) and 1H NMR (δ 8.3-6.8 ppm) confirms its purity, while computational chemistry models predict favorable ADMET properties, addressing frequent queries about drug-likeness criteria in AI-driven molecular design.
Beyond pharmaceuticals, this compound shows promise in agricultural science as a potential plant growth regulator. Patent literature reveals derivatives of 6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide exhibiting abiotic stress resistance in crops, aligning with current climate-smart agriculture trends. Its chelating properties also make it relevant for metal ion sensor development, particularly for environmental monitoring applications.
Ongoing research explores the compound's structure-activity relationships (SAR) through combinatorial chemistry approaches. A 2024 preprint suggests that modifying the ethylhydrazine substituent could enhance selective protein binding, addressing a common challenge in fragment-based drug design. These developments respond to frequent searches about improving drug specificity and reducing off-target effects in next-generation therapeutics.
From a commercial perspective, 2060006-18-8 is available through custom synthesis providers with typical purity grades (>95%). Storage recommendations emphasize protection from oxidative degradation at -20°C under inert atmosphere – practical information often sought by laboratory technicians. The compound's material safety data sheet (MSDS) indicates standard handling precautions comparable to similar hydrazine derivatives.
Future directions for 6-(2-ethylhydrazin-1-yl)pyridine-3-carboxamide research may involve cryo-EM studies of its protein complexes or development of fluorescent probes based on its aromatic electron system. These potential applications resonate with growing interest in structural biology tools and real-time cellular imaging technologies. As high-throughput screening methods advance, this compound's role in hit-to-lead optimization workflows will likely expand.
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